Cas no 1094294-06-0 (1-(AZETIDIN-1-YL)-2-CHLOROPROPAN-1-ONE)

• Product name: 1-(AZETIDIN-1-YL)-2-CHLOROPROPAN-1-ONE
• CAS No: 1094294-06-0
• MF: C₆H₁₀ClNO
• MW: 147.602700710297
• MDL: MFCD11179592
• CID: 4571177
• PubChem ID: 43140342

1-(AZETIDIN-1-YL)-2-CHLOROPROPAN-1-ONE Chemical and Physical Properties

Names and Identifiers

• 1-(AZETIDIN-1-YL)-2-CHLOROPROPAN-1-ONE
• 1-Propanone, 1-(1-azetidinyl)-2-chloro-

• MDL： MFCD11179592
• Inchi： 1S/C6H10ClNO/c1-5(7)6(9)8-3-2-4-8/h5H,2-4H2,1H3
• InChI Key： KMAWONOMMJHATR-UHFFFAOYSA-N
• SMILES： C(N1CCC1)(=O)C(Cl)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 1-(AZETIDIN-1-YL)-2-CHLOROPROPAN-1-ONE

Compound CAS No 1094294-06-0: 1-(AZETIDIN-1-YL)-2-CHLOROPROPAN-1-ONE

The compound with CAS number 1094294-06-0, commonly referred to as 1-(AZETIDIN-1-YL)-2-CHLOROPROPAN-1-ONE, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The AZETIDIN ring system, a four-membered saturated heterocycle, plays a pivotal role in its chemical behavior and biological activity.

Recent studies have highlighted the importance of azetidine derivatives in medicinal chemistry, particularly in the design of bioactive molecules. The presence of the chlorine atom at the beta position of the ketone group introduces electronic effects that can modulate the compound's reactivity and pharmacokinetic properties. This makes 1-(AZETIDIN-1-YL)-2-CHLOROPROPAN-1-ONE a promising candidate for exploring novel therapeutic agents.

One of the key areas of research involving this compound is its potential as a building block for more complex molecules. The azetidine ring offers a rigid structure that can be exploited in the construction of peptidomimetics and other bioactive compounds. Additionally, the chlorine substituent provides an opportunity for further functionalization, enabling chemists to tailor the molecule's properties for specific applications.

From a synthetic standpoint, the preparation of 1-(AZETIDIN-1-YL)-2-CHLOROPROPAN-1-ONE involves advanced techniques such as ring-closing metathesis and nucleophilic substitution reactions. These methods not only ensure high yields but also allow for precise control over the stereochemistry of the product, which is critical for its biological activity.

The biological evaluation of this compound has revealed interesting insights into its mechanism of action. Preliminary studies suggest that it may act as an inhibitor of certain enzymes involved in metabolic pathways, making it a potential lead compound for drug discovery programs targeting metabolic disorders.

In conclusion, CAS No 1094294-06-0, or 1-(AZETIDIN-1-YL)-2-CHLOROPROPAN-1-ONE, represents a valuable addition to the arsenal of chemical tools available to researchers in the field of organic chemistry and pharmacology. Its unique structure, coupled with its promising biological activity, positions it as a key molecule for future research and development efforts.